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Compound of Interest

Compound Name: Aggreceride B

Cat. No.: B034674 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Aggreceride B is a glyceride that functions as a platelet aggregation inhibitor.[1][2] It has been

shown to inhibit platelet aggregation induced by adenosine 5'-diphosphate (ADP), arachidonic

acid, and platelet-activating factor (PAF).[1][2] This property makes it a compound of interest in

research related to thrombosis, hemostasis, and the development of antiplatelet therapeutics.

Accurate and consistent preparation of Aggreceride B stock solutions is critical for obtaining

reliable and reproducible results in cell-based assays. This document provides a detailed

protocol for the preparation of Aggreceride B stock solutions and outlines its application in

cell-based platelet aggregation assays.

Quantitative Data Summary
A summary of the key quantitative data for Aggreceride B is presented in the table below for

easy reference.
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Property Value Source

Molecular Formula C₁₉H₃₈O₄ --INVALID-LINK--

Molecular Weight 330.50 g/mol --INVALID-LINK--

CAS Number 104700-85-8 --INVALID-LINK--

Appearance White powder N/A

Solubility
Soluble in Methanol, Acetone,

Chloroform. Insoluble in water.
N/A

IC₅₀ (ADP-induced) 25 µg/mL (~75.6 µM) --INVALID-LINK--

IC₅₀ (Arachidonic Acid-

induced)
12 µg/mL (~36.3 µM) --INVALID-LINK--

IC₅₀ (PAF-induced) 50 µg/mL (~151.3 µM) --INVALID-LINK--

Experimental Protocols
Preparation of Aggreceride B Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of Aggreceride B. Due to its

poor solubility in aqueous solutions, a water-miscible organic solvent is required. Dimethyl

sulfoxide (DMSO) is a common choice for cell-based assays.

Materials:

Aggreceride B (powder)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Equilibrate: Allow the vial of Aggreceride B powder and the DMSO to come to room

temperature before opening to prevent condensation.

Weighing: Carefully weigh out 3.305 mg of Aggreceride B powder using a calibrated

analytical balance and transfer it to a sterile 1.5 mL microcentrifuge tube.

Solvent Addition: Add 1 mL of cell culture grade DMSO to the microcentrifuge tube

containing the Aggreceride B powder. This will yield a final concentration of 10 mM.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be obtained. If necessary, gentle warming in a

37°C water bath for 5-10 minutes can aid dissolution.

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by passing it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage (up to 3 months) or at -80°C for long-term storage (up to 1

year).

Cell-Based Platelet Aggregation Assay
This protocol provides a general workflow for evaluating the inhibitory effect of Aggreceride B
on platelet aggregation induced by various agonists using light transmission aggregometry.

Materials:

Prepared Aggreceride B stock solution (10 mM in DMSO)

Platelet-rich plasma (PRP) or washed platelets

Platelet agonists (e.g., ADP, Arachidonic Acid, PAF)

Assay buffer (e.g., Tyrode's buffer)
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Light transmission aggregometer

Aggregometer cuvettes with stir bars

Vehicle control (DMSO)

Procedure:

Prepare Working Solutions: On the day of the experiment, thaw an aliquot of the 10 mM

Aggreceride B stock solution. Prepare a series of dilutions in the appropriate assay buffer to

achieve the desired final concentrations for the assay. It is crucial to maintain a consistent

final concentration of the vehicle (DMSO) across all experimental conditions, typically ≤

0.5%.

Platelet Preparation: Prepare platelet-rich plasma (PRP) from fresh whole blood by

centrifugation or prepare washed platelets according to your laboratory's standard protocol.

Adjust the platelet count to the desired concentration.

Pre-incubation: Add the prepared platelet suspension to the aggregometer cuvettes

containing a stir bar. Add the desired volume of the Aggreceride B working solution or

vehicle control to the platelet suspension. Incubate for a defined period (e.g., 5-15 minutes)

at 37°C with stirring.

Induce Aggregation: Initiate platelet aggregation by adding the specific agonist (e.g., ADP,

arachidonic acid, or PAF) to the cuvette.

Data Acquisition: Monitor and record the change in light transmission for a set period using

the aggregometer. The extent of aggregation is measured as the maximum percentage

change in light transmission.

Data Analysis: Compare the aggregation response in the presence of different

concentrations of Aggreceride B to the vehicle control to determine the inhibitory effect.

Calculate the IC₅₀ value, which is the concentration of Aggreceride B that inhibits 50% of

the platelet aggregation response.

Visualizations
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Signaling Pathway of Platelet Aggregation
The following diagram illustrates the key signaling pathways involved in platelet aggregation

induced by ADP, Arachidonic Acid, and PAF, which are inhibited by Aggreceride B.
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Caption: Signaling pathways of platelet aggregation inhibited by Aggreceride B.
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Experimental Workflow for Stock Solution Preparation
The following diagram outlines the logical workflow for preparing the Aggreceride B stock

solution.
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Caption: Workflow for preparing Aggreceride B stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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